Cas no 956449-75-5 (4-(4-Chloro-1H-pyrazol-1-yl)methyl-5-methylisoxazole-3-carboxylic Acid)

• Product Name: 4-(4-Chloro-1H-pyrazol-1-yl)methyl-5-methylisoxazole-3-carboxylic Acid
• CAS No: 956449-75-5
• MF: C₉H₈ClN₃O₃
• MW: 241.631120681763
• MDL: MFCD06804307
• CID: 3056537
• PubChem ID: 8027543
• Update Time: 2025-04-21

4-(4-Chloro-1H-pyrazol-1-yl)methyl-5-methylisoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((4-Chloro-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylic acid
• CS-0264447
• H23505
• C9H8ClN3O3
• STK256654
• 4-((4-Chloro-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylicacid
• 956449-75-5
• 4-[(4-chloro-1H-pyrazol-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• 4-[(4-chloropyrazol-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxylic Acid
• EN300-92804
• ALBB-004560
• AKOS000264938
• LS-01707
• 4-[(4-chloro-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic acid
• MFCD06804307
• 4-(4-Chloro-1H-pyrazol-1-yl)methyl-5-methylisoxazole-3-carboxylic Acid

• MDL： MFCD06804307
• Inchi： 1S/C9H8ClN3O3/c1-5-7(8(9(14)15)12-16-5)4-13-3-6(10)2-11-13/h2-3H,4H2,1H3,(H,14,15)
• InChI Key： VTMZXGXVWTYXGP-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CC1C(C(=O)O)=NOC=1C

Computed Properties

• Exact Mass: 241.0254188Da
• Monoisotopic Mass: 241.0254188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 484.2±45.0 °C at 760 mmHg
• Flash Point: 246.7±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-(4-Chloro-1H-pyrazol-1-yl)methyl-5-methylisoxazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides